3-(benzylsulfanyl)-4-ethyl-5-methyl-4H-1,2,4-triazole

• IUPAC Name: 3-benzylsulfanyl-4-ethyl-5-methyl-1,2,4-triazole
• InChI: InChI=1S/C12H15N3S/c1-3-15-10(2)13-14-12(15)16-9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
• InChI Key: JIXLCERIEWBUDS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC=C2)C
• Molecular Formula: C12H15N3S
• Molecular Weight: 233.33 g/mol

Description

3-(benzylsulfanyl)-4-ethyl-5-methyl-4H-1,2,4-triazole is an organic compound belonging to the class of 1,2,4-triazoles This compound features a triazole ring substituted with benzylsulfanyl, ethyl, and methyl groups The triazole ring is a five-membered ring containing three nitrogen atoms, which is known for its stability and versatility in various chemical reactions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(benzylsulfanyl)-4-ethyl-5-methyl-4H-1,2,4-triazole typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through the cyclization of appropriate precursors such as hydrazine derivatives and carbon disulfide.

Introduction of Substituents: The benzylsulfanyl group can be introduced via nucleophilic substitution reactions using benzyl halides and thiol derivatives. The ethyl and methyl groups can be introduced through alkylation reactions using appropriate alkyl halides.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to achieve high yields and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

3-(benzylsulfanyl)-4-ethyl-5-methyl-4H-1,2,4-triazole can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The triazole ring can be reduced under specific conditions to form dihydrotriazoles.

Substitution: The benzylsulfanyl group can participate in nucleophilic substitution reactions, where the benzyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Benzyl halides, thiol derivatives.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Dihydrotriazoles.

Substitution: Various substituted triazoles depending on the nucleophile used.

Scientific Research Applications

3-(benzylsulfanyl)-4-ethyl-5-methyl-4H-1,2,4-triazole has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound’s potential biological activities, such as antimicrobial and antifungal properties, are of interest in biological research.

Medicine: It is investigated for its potential therapeutic applications, including its use as an antifungal or antibacterial agent.

Industry: The compound can be used in the development of new materials with specific properties, such as corrosion inhibitors or catalysts.

Mechanism of Action

The mechanism of action of 3-(benzylsulfanyl)-4-ethyl-5-methyl-4H-1,2,4-triazole involves its interaction with specific molecular targets. The triazole ring can interact with enzymes or receptors, potentially inhibiting their activity. The benzylsulfanyl group may enhance the compound’s binding affinity to its targets, leading to increased potency. The exact pathways and molecular targets can vary depending on the specific application and biological system.

Comparison with Similar Compounds

Similar Compounds

• 3-Benzylsulfanyl-4,5-diphenyl-4H-1,2,4-triazole
• 5-Methylsulfanyl-1-phenyl-1H-tetrazole
• 2-Methylsulfanyl-1H-benzimidazole
• 2-Benzylsulfanyl-1H-benzimidazole

Uniqueness

3-(benzylsulfanyl)-4-ethyl-5-methyl-4H-1,2,4-triazole is unique due to its specific substitution pattern on the triazole ring. The combination of benzylsulfanyl, ethyl, and methyl groups imparts distinct chemical properties and potential biological activities that differentiate it from other similar compounds. Its unique structure allows for specific interactions with molecular targets, making it a valuable compound for various research and industrial applications.